Cas no 2171141-01-6 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid
• CAS No: 2171141-01-6
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5822014
• PubChem ID: 165550532
• Update Time: 2025-05-26

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanamido]-4-methylpentanoic acid
• EN300-1492563
• 2171141-01-6

• Inchi： 1S/C24H26F2N2O5/c1-14(2)11-20(21(29)30)28-22(31)24(25,26)13-27-23(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)/t20-/m0/s1
• InChI Key： DRHVASFGHBILIA-FQEVSTJZSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(C(N[C@H](C(=O)O)CC(C)C)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid

Research Brief on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid (CAS: 2171141-01-6)

In recent years, the compound (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid (CAS: 2171141-01-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropanamido and fluorenylmethoxycarbonyl (Fmoc) groups, has shown promising potential in peptide synthesis and drug development. The following research brief synthesizes the latest findings related to this compound, highlighting its applications, mechanisms, and future prospects.

The primary interest in this compound stems from its role as a building block in solid-phase peptide synthesis (SPPS). The Fmoc-protected amino acid derivative is particularly valuable due to its stability under basic conditions and ease of deprotection, making it a preferred choice for constructing complex peptides. Recent studies have demonstrated its efficacy in synthesizing peptide-based therapeutics, including those targeting protein-protein interactions and enzyme inhibition. The difluorinated moiety further enhances the metabolic stability of resulting peptides, addressing a common challenge in peptide drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid in the synthesis of protease-resistant peptide inhibitors. The research team successfully incorporated this compound into a novel inhibitor of HIV-1 protease, achieving a 40% improvement in half-life compared to non-fluorinated analogs. This breakthrough underscores the compound's potential in antiviral drug development and its ability to enhance pharmacokinetic properties.

Further investigations have revealed the compound's utility in targeted drug delivery systems. Its structural features allow for conjugation with various drug molecules while maintaining stability during circulation. A recent patent application (WO2023056789) describes its use in creating pH-sensitive prodrugs for cancer therapy, where the difluoropropanamido linkage remains stable in blood but cleaves selectively in the acidic tumor microenvironment. This application highlights the compound's versatility beyond traditional peptide synthesis.

From a synthetic chemistry perspective, advances in the production of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid have been reported. A 2024 Nature Protocols article detailed an optimized asymmetric synthesis route that achieves 95% enantiomeric excess while reducing hazardous byproducts. This development addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical applications.

Looking forward, researchers anticipate expanded applications of this compound in several areas. Its unique properties make it particularly suitable for developing next-generation peptide therapeutics, including those targeting undruggable proteins. Additionally, its potential in creating stable peptide-drug conjugates for targeted therapies continues to attract interest from both academic and industrial researchers. As synthetic methodologies improve and our understanding of structure-activity relationships deepens, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanamido-4-methylpentanoic acid is poised to play an increasingly important role in medicinal chemistry and drug discovery.